Cas no 811812-66-5 (5-methyl-2-(piperidin-4-yl)methylpyridine)

5-Methyl-2-(piperidin-4-yl)methylpyridine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 5-position and a piperidin-4-ylmethyl moiety at the 2-position. This structure imparts versatility in pharmaceutical and chemical synthesis, particularly as a key intermediate in the development of bioactive molecules. The piperidine ring enhances binding affinity to biological targets, while the pyridine scaffold contributes to stability and reactivity. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, including the design of receptor modulators and enzyme inhibitors. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in research and drug discovery.

5-methyl-2-(piperidin-4-yl)methylpyridine structure

811812-66-5 structure

Product Name:5-methyl-2-(piperidin-4-yl)methylpyridine

CAS No:811812-66-5

MF:C₁₂H₁₈N₂

MW:190.284722805023

CID:5949607

PubChem ID:69531691

Update Time:2025-06-09

5-methyl-2-(piperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 5-methyl-2-(4-piperidinylmethyl)-
- 5-Methyl-2-(piperidin-4-ylmethyl)pyridine
- EN300-1835397
- SCHEMBL5687883
- LIHGVXGKBREZMV-UHFFFAOYSA-N
- DTXSID201276668
- 5-Methyl-2-(4-piperidinylmethyl)pyridine
- AKOS030262079
- 811812-66-5
- CS-0282147
- CCG-210029
- 5-methyl-2-piperidin-4-ylmethyl-pyridine
- 5-methyl-2-[(piperidin-4-yl)methyl]pyridine
- 5-methyl-2-(piperidin-4-yl)methylpyridine
- Inchi： 1S/C12H18N2/c1-10-2-3-12(14-9-10)8-11-4-6-13-7-5-11/h2-3,9,11,13H,4-8H2,1H3
- InChI Key： LIHGVXGKBREZMV-UHFFFAOYSA-N
- SMILES： C1(CC2CCNCC2)=NC=C(C)C=C1

Computed Properties

Exact Mass: 190.146998583g/mol
Monoisotopic Mass: 190.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 24.9Å²

Experimental Properties

Density: 0.999±0.06 g/cm3(Predicted)
Boiling Point: 309.5±32.0 °C(Predicted)
pka: 10.46±0.10(Predicted)

5-methyl-2-(piperidin-4-yl)methylpyridine Pricemore >>

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Enamine	EN300-1835397-0.05g	5-methyl-2-[(piperidin-4-yl)methyl]pyridine	811812-66-5	0.05g	$1068.0	2023-09-19
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Enamine	EN300-1835397-2.5g	5-methyl-2-[(piperidin-4-yl)methyl]pyridine	811812-66-5	2.5g	$2492.0	2023-09-19
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